Pyrethrin I

• CAS No.: 121-21-1
• Product Name: Pyrethrin I
• Molecular Formula: C21H28O3
• Molecular Weight: 328.4 g/mol
• IUPAC Name: [(1S)-2-methyl-4-oxo-3-[(2Z)-penta-2,4-dienyl]cyclopent-2-en-1-yl] (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate
• Standard InChI: InChI=1S/C21H28O3/c1-7-8-9-10-15-14(4)18(12-17(15)22)24-20(23)19-16(11-13(2)3)21(19,5)6/h7-9,11,16,18-19H,1,10,12H2,2-6H3/b9-8-/t16-,18+,19+/m1/s1
• Standard InChIKey: ROVGZAWFACYCSP-VUMXUWRFSA-N
• Isomeric SMILES: CC1=C(C(=O)C[C@@H]1OC(=O)[C@@H]2[C@H](C2(C)C)C=C(C)C)C/C=C\C=C
• SMILES: CC1=C(C(=O)CC1OC(=O)C2C(C2(C)C)C=C(C)C)CC=CC=C
• Canonical SMILES: CC1=C(C(=O)CC1OC(=O)C2C(C2(C)C)C=C(C)C)CC=CC=C
• Colorform: Viscous liquid
• Density: 1.5192 g/cu cm at 18 °C
• Description: Pyrethrin I is a member of pyrethrins. It derives from a (Z,S)-pyrethrolone.; Pyrethrins are naturally-occurring compounds with insecticidal properties that are found in pyrethrum extract from certain chrysanthemum flowers. The pyrethrins are often used in household insecticides and products to control insects on pets or livestock. Pyrethroids are manufactured chemicals that are very similar in structure to the pyrethrins, but are often more toxic to insects as well as to mammals, and last longer in the environment than the pyrethrins. More than 1,000 synthetic pyrethroids have been developed, but less than a dozen of them are currently used in the United States. Permethrin is the most frequently used pyrethroid in the United States.
• Shelf Life: Oxidizes readily and becomes inactive in air.; Pyrethrums are highly unstable in the presence of light, moisture, and air. Whole flowers decompose more slowly than ground flowers or dust. Stored powders lose about 20% of their potency in one year. The potency of the pyrethrums can best be preserved in sealed, lightproof containers kept at lower temperatures. /Pyrethrum/; Pyrethrins are decomposed by exposure to light with loss of insecticidal activity. They are rapidly oxidized and inactivated by air. /Pyrethrins/; ... As the pyrethrins approach 100% purity, their stability decreases; pyrethrin I & II are less stable than the other compounds. /Pyrethrins/; Stable >10 yr in absence of light, at ambient temperature.
• Solubility: 6.09e-07 M; Soluble in kerosene, ethylene dichloride, nitromethane.; Soluble in ethanol, ethyl ether, carbon tetrachloride, petroleum ether; In water, 0.2 mg/L (temperature not specified)
• Synonyms: pyrethrin I; pyrethrin II
• Vapor Pressure: 2.03e-05 mmHg; 2.03X10-5 mm Hg at 25 °C
• PubChem Compound: 5281045
• Last Modified: Nov 11 2021